2-(2-bromo-5-hydroxyphenyl)acetic acid
Description
“2-(2-bromo-5-hydroxyphenyl)acetic acid” is a chemical compound with the CAS Number: 38692-78-3 . It has a molecular weight of 231.05 . The IUPAC name for this compound is (2-bromo-5-hydroxyphenyl)acetic acid . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H7BrO3/c9-7-2-1-6 (10)3-5 (7)4-8 (11)12/h1-3,10H,4H2, (H,11,12) . This indicates that the compound has 8 carbon atoms, 7 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . The compound has a molecular weight of 231.05 .Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromo-5-hydroxyphenyl)acetic acid involves the bromination of 2-hydroxyphenylacetic acid followed by the hydrolysis of the resulting bromo derivative.", "Starting Materials": [ "2-hydroxyphenylacetic acid", "Bromine", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 2-hydroxyphenylacetic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring until a yellow color persists.", "Step 3: Allow the reaction mixture to stir for 2 hours at room temperature.", "Step 4: Pour the reaction mixture into ice-cold water and collect the precipitate by filtration.", "Step 5: Wash the precipitate with water and dry it under vacuum.", "Step 6: Dissolve the precipitate in sodium hydroxide solution and heat the mixture to reflux for 2 hours.", "Step 7: Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "Step 8: Collect the resulting solid by filtration, wash it with water, and dry it under vacuum.", "Step 9: Recrystallize the solid from hot water to obtain pure 2-(2-bromo-5-hydroxyphenyl)acetic acid." ] } | |
CAS RN |
38692-78-3 |
Molecular Formula |
C8H7BrO3 |
Molecular Weight |
231 |
Purity |
95 |
Origin of Product |
United States |
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